Cas no 1431727-72-8 (2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1431727-72-8
• MF: C₈H₄BrClN₄O₂
• MW: 303.499958992004
• CID: 5170128
• Update Time: 2025-05-20

2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-bromo-2-pyridinyl)-5-chloro-

• Inchi： 1S/C8H4BrClN4O2/c9-4-2-1-3-11-7(4)14-12-5(8(15)16)6(10)13-14/h1-3H,(H,15,16)
• InChI Key： QBZIJEJYCJFAGM-UHFFFAOYSA-N
• SMILES： N1=C(Cl)C(C(O)=O)=NN1C1=NC=CC=C1Br

Additional information on 2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic acid

Compound CAS No. 1431727-72-8: 2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic Acid

Compound CAS No. 1431727-72-8, also known as 2-(3-Bromo-pyridin-2-yl)-5-chloro-2H-[1,2,3]triazole-4-carboxylic acid, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which combines a pyridine ring, a triazole moiety, and a carboxylic acid group, along with substituents such as bromine and chlorine atoms. These functional groups contribute to its versatile reactivity and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with high purity and yield. For instance, researchers have employed transition metal catalysts such as palladium and copper to facilitate the formation of the triazole ring through click chemistry approaches. These methods not only enhance the reaction efficiency but also minimize the generation of by-products, aligning with the principles of green chemistry.

One of the most promising applications of Compound CAS No. 1431727-72-8 lies in its potential as a lead compound for drug discovery. The presence of a pyridine ring and a triazole moiety makes it an attractive candidate for targeting various biological pathways. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Furthermore, the carboxylic acid group can be modified to enhance bioavailability and pharmacokinetic properties, enabling its use in targeted drug delivery systems.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of a pyridine ring and a triazole moiety imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. Researchers have explored its use as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electrical conductivity and stability, opening avenues for their use in energy storage devices and sensors.

Recent studies have also highlighted the importance of understanding the environmental impact of this compound. The presence of halogen atoms such as bromine and chlorine raises concerns about its persistence in the environment. However, preliminary biodegradation studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. Further research is underway to optimize degradation pathways and assess its long-term ecological effects.

The development of analytical methods for the characterization of Compound CAS No. 1431727-72-8 has also been a focus of recent research efforts. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods provide valuable insights into the compound's stereochemistry and reactivity, facilitating its application in various fields.

In conclusion, Compound CAS No. 1431727-72-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to pave the way for innovative solutions in drug discovery, materials science, and environmental chemistry.